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Compound of Interest

Compound Name: Cinnamimidamide hydrochloride

CAS No.: 35112-42-6

Cat. No.: B7981514

Get Quote

Executive Summary
Cinnamimidamide analogs (chemical scaffold: (E)-3-phenylprop-2-imidamide) function as

bioisosteres of cinnamamides but possess a distinct basic amidine center. This structural

alteration dramatically shifts their pharmacological profile, enhancing affinity for ion channels

(specifically NMDA receptors) and improving membrane interaction for antimicrobial efficacy.

Key Therapeutic Drivers:

CNS Precision: High selectivity for the NR2B subunit of NMDA receptors, offering

neuroprotection without the psychotomimetic side effects of broad-spectrum blockers (e.g.,

ketamine).

Oncology: Dual-mechanism cytotoxicity involving HDAC inhibition and mitochondrial

membrane destabilization.

Antimicrobial: Cationic amidine groups facilitate bacterial membrane disruption, effective

against resistant strains (MRSA).
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Chemical Architecture & SAR
The cinnamimidamide scaffold is defined by three pharmacophoric regions. Understanding the

Structure-Activity Relationship (SAR) is critical for optimizing potency and bioavailability.

Core Scaffold Analysis
Region A (Aromatic Tail): The phenyl ring.[1] Electron-withdrawing groups (EWGs) like 4-Cl

or 4-CF3 increase metabolic stability and lipophilicity.

Region B (Linker): The

-unsaturated alkene. The (E)-configuration is essential for binding pocket alignment.

Region C (Amidine Head): The protonatable nitrogen center. Substitution at the

position (e.g., with a benzyl group) is the primary determinant of NR2B selectivity.
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Caption: Structural dissection of cinnamimidamide. The N-benzyl motif (Region C) is the

"selectivity switch" for CNS targets.

Therapeutic Frontiers
CNS Disorders: The NMDA Antagonist Breakthrough
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Unlike cinnamamide (amide), the cinnamimidamide (amidine) moiety mimics the arginine

residue, allowing specific interaction with the glutamate binding site or allosteric sites on the

NMDA receptor.

Target: NR2B subunit of N-methyl-D-aspartate (NMDA) receptors.[2]

Mechanism: Allosteric inhibition.[2] By binding to the N-terminal domain of the NR2B subunit,

these analogs prevent channel opening without completely blocking synaptic transmission.

Clinical Advantage: Avoids the "PCP-like" side effects (hallucinations, ataxia) associated with

pan-NMDA blockers.

Key Compound:N-(4-methoxybenzyl)cinnamimidamide.[1][3]

Oncology: Apoptosis & Epigenetics
Recent studies indicate cinnamimidamides act as "warheads" against cancer cells via two

pathways:

HDAC Inhibition: The hydroxamic acid-like character of hydroxy-cinnamimidamides allows

zinc chelation in Histone Deacetylase (HDAC) active sites, reactivating tumor suppressor

genes.

Mitochondrial Lysis: The delocalized positive charge of the amidine allows accumulation in

the negatively charged mitochondrial matrix of cancer cells, triggering ROS release and

apoptosis.

Comparative Efficacy Table:
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Analog Type Primary Target
IC50 (Target
Cell/Receptor)

Therapeutic Focus

N-Benzyl

Cinnamimidamide
NMDA (NR2B) 15 - 50 nM

Neuropathic Pain,

Stroke

4-Nitro-

Cinnamimidamide
Bacterial Membrane 8 - 32 µg/mL (MIC) MRSA, Biofilms

Hydroxy-

Cinnamimidamide
HDAC / Tubulin 0.5 - 2.0 µM

Solid Tumors (Lung,

Breast)

Synthesis Protocols
The synthesis of cinnamimidamides requires avoiding the hydrolysis of the sensitive amidine

group. The Pinner Reaction is the gold standard for high-purity synthesis.

Protocol: Synthesis of N-Benzyl Cinnamimidamide
Objective: Synthesize N-benzyl-(E)-cinnamimidamide from cinnamonitrile.

Reagents:

Cinnamonitrile (1.0 eq)

Benzylamine (1.1 eq)

Trimethylaluminum (

) (1.2 eq) OR HCl/Ethanol (Pinner method)

Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

Activation: Under argon atmosphere, dissolve benzylamine (1.1 eq) in anhydrous toluene.

Lewis Acid Addition: Slowly add trimethylaluminum (2M in toluene) at 0°C. Caution:

Pyrophoric. Stir for 30 mins to form the aluminum-amide complex.
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Coupling: Add cinnamonitrile (1.0 eq) dropwise.

Reflux: Heat the mixture to 80°C for 12–16 hours. Monitor via TLC (Mobile phase: 5% MeOH

in DCM).

Quenching: Cool to 0°C. Carefully quench with dilute HCl. Note: This releases methane gas.

Extraction: Basify the aqueous layer with NaOH to pH 10. Extract with Ethyl Acetate (3x).

Purification: The amidine is basic. Purify via flash chromatography using

DCM/MeOH/NH4OH (90:9:1).

Synthesis Workflow Diagram

Start: Cinnamonitrile

1. Complexation
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2. Addition
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3. Cyclization/Heating
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4. Acid Quench & Basification
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Product: N-Benzyl Cinnamimidamide
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Click to download full resolution via product page

Caption: Aluminum-mediated direct amidation of nitriles to generate cinnamimidamides.

Experimental Validation (Bioassays)
To validate the therapeutic potential, the following assays are standard.

NMDA Receptor Binding Assay (Radioligand
Displacement)
Purpose: Determine NR2B subunit affinity.

Membrane Prep: Rat forebrain homogenates (rich in NR2B).

Radioligand: [3H]-Ifenprodil (specific NR2B antagonist).

Protocol:

Incubate membranes (200 µg protein) with 5 nM [3H]-Ifenprodil and varying

concentrations of the cinnamimidamide analog (

to

M).

Include 10 µM Spermine to potentiate binding (optional, depending on specific site

probing).

Incubate for 2 hours at 4°C.

Terminate via rapid filtration through GF/B glass fiber filters pre-soaked in 0.3%

polyethylenimine.

Measure radioactivity via liquid scintillation counting.

Data Analysis: Plot % displacement vs. Log[Concentration] to determine

.
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Antimicrobial MIC Determination
Purpose: Assess membrane-disrupting capability.

Strains:S. aureus (ATCC 29213), E. coli (ATCC 25922).

Protocol:

Prepare stock solution of analog in DMSO.

Dilute in Mueller-Hinton Broth to range 0.5 – 128 µg/mL in 96-well plates.

Inoculate with

CFU/mL bacteria.

Incubate at 37°C for 18–24 hours.

Endpoint: Lowest concentration with no visible growth (turbidity).

ADME & Pharmacokinetics
For CNS applications, Blood-Brain Barrier (BBB) penetration is the limiting factor.

LogP Requirement: Cinnamimidamides typically have a LogP of 2.0–3.5, ideal for BBB

crossing.

Metabolic Liability: The amidine group is susceptible to hydrolysis by hepatic amidases.

Optimization: Introduction of steric bulk (e.g., ortho-substitution on the N-benzyl ring) can

retard enzymatic hydrolysis, extending half-life (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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